![molecular formula C18H20N6O2S B2682013 3-methyl-N-(2-((6-(pyridin-4-ylamino)pyridazin-3-yl)amino)ethyl)benzenesulfonamide CAS No. 1021115-52-5](/img/structure/B2682013.png)
3-methyl-N-(2-((6-(pyridin-4-ylamino)pyridazin-3-yl)amino)ethyl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a derivative of N-(pyridin-4-yl)pyridin-4-amine and its methyl and nitro derivatives . It belongs to the class of organic compounds known as sulfanilides, which are organic aromatic compounds containing a sulfanilide moiety .
Synthesis Analysis
The synthesis of this compound involves the use of classical molecular simulation methods. The intercalated molecules were placed between SO3H groups of the host layers . Another study mentioned the synthesis of novel pyridin-3-yl-pyrimidin-2-yl-aminophenyl-amide derivatives using two methods, namely, using trimethylamine as a classical method and using magnesium oxide nanoparticles .Molecular Structure Analysis
The molecular structure of this compound was confirmed using FT-IR, 1H-NMR, and 13C-NMR spectra and elemental analysis .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a melting point of 185 °C (sublimation) under a pressure of 0.8 Torr, and a predicted boiling point of 432.8±40.0 °C. The predicted density is 1.277±0.06 g/cm3 .Scientific Research Applications
Antimicrobial Activity
Research has synthesized and characterized new derivatives incorporating sulfonamide groups, showing significant antimicrobial activity against a variety of microbial strains. For instance, compounds have been developed to target several strains of bacteria and fungi, demonstrating their potential in addressing microbial resistance and infection control (Desai, Makwana, & Senta, 2016), (Sarvaiya, Gulati, & Patel, 2019).
Enzyme Inhibition and Antioxidant Properties
Compounds with sulfonamide motifs have been evaluated for their enzyme inhibition properties, targeting enzymes like acetylcholinesterase, butyrylcholinesterase, and tyrosinase. These enzymes are associated with neurodegenerative diseases and pigmentation disorders. The research signifies the therapeutic potential of these compounds in treating diseases like Alzheimer's and Parkinson's (Lolak, Boğa, Tuneğ, Karakoc, Akocak, & Supuran, 2020).
Anticancer Activity
Novel compounds synthesized from sulfonamide derivatives have shown promising results in anticancer activity screenings. These findings underscore the compounds' potential in developing new therapeutic strategies against cancer, with specific compounds demonstrating higher potency compared to established drugs in breast cancer cell lines (Ghorab & Al-Said, 2012).
Molecular and Supramolecular Structures
Research into the molecular and supramolecular structures of sulfonamide derivatives has provided insights into their potential applications in metal coordination and pharmaceutical formulation. The detailed structural analysis aids in understanding the compounds' physicochemical properties and interaction mechanisms (Jacobs, Chan, & O'Connor, 2013).
Polymerization Processes
Sulfonamide compounds have been utilized in ethylene polymerization processes, contributing to the development of new materials with specific properties. The research into these processes expands the utility of sulfonamide derivatives beyond biological applications, showcasing their versatility in materials science (Vela, Lief, Shen, & Jordan, 2007).
Future Directions
The future directions for this compound could involve further exploration of its biological activities. One study showed that similar compounds possess more cytotoxic activity than the reference drug (i.e., imatinib). Furthermore, these compounds showed significant antibacterial, antifungal, and antioxidant activities .
properties
IUPAC Name |
3-methyl-N-[2-[[6-(pyridin-4-ylamino)pyridazin-3-yl]amino]ethyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N6O2S/c1-14-3-2-4-16(13-14)27(25,26)21-12-11-20-17-5-6-18(24-23-17)22-15-7-9-19-10-8-15/h2-10,13,21H,11-12H2,1H3,(H,20,23)(H,19,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
APDOBYYERMTOKN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)S(=O)(=O)NCCNC2=NN=C(C=C2)NC3=CC=NC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N6O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.